Cas no 2229193-55-7 (3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride)

• Product Name: 3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride
• CAS No: 2229193-55-7
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• MDL: MFCD31666532
• CID: 5213513
• PubChem ID: 136589523
• Update Time: 2025-05-20

3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(1H-imidazol-1-yl)methyl]cyclobutan-1-amine dihydrochloride
• 3-((1H-Imidazol-1-yl)methyl)cyclobutan-1-amine dihydrochloride
• (1r,3r)-3-[(1H-imidazol-1-yl)methyl]cyclobutan-1-amine dihydrochloride
• (1s,3s)-3-[(1H-imidazol-1-yl)methyl]cyclobutan-1-amine dihydrochloride
• 3-(imidazol-1-ylmethyl)cyclobutan-1-amine;dihydrochloride
• (1R,3r)-3-((1H-imidazol-1-yl)methyl)cyclobutan-1-amine dihydrochloride
• (1S,3s)-3-((1H-imidazol-1-yl)methyl)cyclobutan-1-amine dihydroch
• 3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride

• MDL： MFCD31666532
• Inchi： 1S/C8H13N3.2ClH/c9-8-3-7(4-8)5-11-2-1-10-6-11;;/h1-2,6-8H,3-5,9H2;2*1H
• InChI Key： DBHKTGLKPSEHSE-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1CC(CN2C=NC=C2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 131
• Topological Polar Surface Area: 43.8

Additional information on 3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride

Introduction to 3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride (CAS No. 2229193-55-7)

3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride (CAS No. 2229193-55-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and the treatment of neurological disorders.

The molecular structure of 3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride consists of a cyclobutane ring with an imidazole substituent attached to a methyl group, which is further functionalized with an amine group. The dihydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations. The imidazole moiety is a key functional group that contributes to the compound's biological activity, as it can interact with various receptors and enzymes in the body.

Recent studies have focused on the pharmacological properties of 3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride. One notable area of research is its potential as a modulator of serotonin receptors. Serotonin, a neurotransmitter involved in mood regulation, sleep, and appetite, plays a crucial role in several neurological and psychiatric disorders. Preclinical studies have shown that this compound can selectively bind to serotonin receptors, particularly the 5-HT_2A subtype, which is implicated in conditions such as depression and anxiety.

In addition to its serotonin receptor modulation, 3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride has also been investigated for its effects on other neurotransmitter systems. For instance, it has demonstrated activity at dopamine receptors, which are involved in reward pathways and motor control. This dual action on serotonin and dopamine receptors suggests that the compound may have broad therapeutic applications, including the treatment of neurodegenerative diseases such as Parkinson's disease.

The safety profile of 3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride has been evaluated through extensive preclinical toxicology studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Clinical trials are currently underway to evaluate the therapeutic potential of 3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride. Early-phase trials have focused on establishing the pharmacokinetic and pharmacodynamic properties of the compound, as well as assessing its safety profile in healthy volunteers. Preliminary results from these trials have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a good safety profile.

In conclusion, 3-(1H-imidazol-1-yl)methylcyclobutan-1-amine dihydrochloride (CAS No. 2229193-55-7) is a promising compound with potential applications in the treatment of various neurological and psychiatric disorders. Its unique molecular structure and dual action on serotonin and dopamine receptors make it an attractive candidate for further development. As research continues to advance, it is anticipated that this compound will play a significant role in the future landscape of medicinal chemistry and pharmaceutical therapy.